Cas no 123027-69-0 (1H-Pyrazole-3,4-dicarboxamide,1-b-D-ribofuranosyl-)

123027-69-0 structure
Product name:1H-Pyrazole-3,4-dicarboxamide,1-b-D-ribofuranosyl-
1H-Pyrazole-3,4-dicarboxamide,1-b-D-ribofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3,4-dicarboxamide,1-b-D-ribofuranosyl-
- 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrazole-3,4-dicarboxamide
- 1-ribofuranosylpyrazole-3,4-dicarboxamide
- 1-(beta-D-ribofuranosyl)-1H-pyrazole-3,4-dicarboxamide
- 1-beta-D-Ribofuranosylpyrazole-3,4-dicarboxamide
- 1-Brpd
- 1H-Pyrazole-3,4-dicarboxamide, 1-beta-D-ribofuranosyl-
- 123027-69-0
- DTXSID00153843
- gr92938x
- SCHEMBL218209
-
- Inchi: InChI=1S/C10H14N4O6/c11-8(18)3-1-14(13-5(3)9(12)19)10-7(17)6(16)4(2-15)20-10/h1,4,6-7,10,15-17H,2H2,(H2,11,18)(H2,12,19)/t4-,6-,7-,10-/m1/s1
- InChI Key: AJZDKCDLDNDFBE-KQYNXXCUSA-N
- SMILES: OC[C@H]1O[C@@H](N2C=C(C(=O)N)C(C(=O)N)=N2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 286.09142
- Monoisotopic Mass: 286.091334
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.7
- Topological Polar Surface Area: 174
Experimental Properties
- Density: 2.06
- Boiling Point: 764.3°Cat760mmHg
- Flash Point: 416°C
- Refractive Index: 1.814
- PSA: 173.92
1H-Pyrazole-3,4-dicarboxamide,1-b-D-ribofuranosyl- Related Literature
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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2. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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